molecular formula C11H14O3 B8477094 Methyl 4-hydroxy-4-phenylbutyrate

Methyl 4-hydroxy-4-phenylbutyrate

Cat. No.: B8477094
M. Wt: 194.23 g/mol
InChI Key: CMSDQUFMNBKXMN-UHFFFAOYSA-N
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Description

Methyl 4-hydroxy-4-phenylbutyrate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O3

Molecular Weight

194.23 g/mol

IUPAC Name

methyl 4-hydroxy-4-phenylbutanoate

InChI

InChI=1S/C11H14O3/c1-14-11(13)8-7-10(12)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3

InChI Key

CMSDQUFMNBKXMN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC(C1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

At room temperature, a three-neck flask equipped with a reflux condenser, internal thermometer, dropping funnel and stirrer under nitrogen protective gas was initially charged with 15.1 g of zinc powder (231 mmol) in 90 ml of isopropyl acetate. After 3.7 ml of trimethylchlorosilane (29 mmol) had been added, the mixture was heated to 60° C. for 20 min, then allowed to cool to 55° C. and 32.6 g of undiluted methyl bromoacetate (213 mmol) were subsequently added dropwise within 10 min, and the temperature was maintained at 60° C. by external cooling. The mixture was then stirred at 50° C. for 15 min. After cooling to 5° C., 21.3 g of undiluted styrene oxide (178 mmol) were added, and the temperature was maintained at 5° C. by external cooling. After stirring had been continued at 5° C. for 30 min, the mixture was heated to 25° C. within 20 min and stirred at this temperature for a further 30 min. After cooling to 0° C., the mixture was acidified using 33 ml of 20% hydrochloric acid to a pH of 1 and stirred for 30 min. Excess zinc was then filtered off and the organic phase removed. The organic phase was then stirred at 0° C. with 40 ml of 1 N hydrochloric acid and finally washed with 20 ml of concentrated ammonia solution. After the phase separation, drying was effected over sodium sulfate and the solvent was distilled off under reduced pressure (>90% of the solvent isopropyl acetate was recovered). After distillation, methyl 4-hydroxy-4-phenylbutyrate was obtained in a yield of 30.9 g (90% of theory) and had a boiling point of 128° C. (4 mbar).
Quantity
3.7 mL
Type
reactant
Reaction Step One
Quantity
32.6 g
Type
reactant
Reaction Step Two
Quantity
21.3 g
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reactant
Reaction Step Three
Quantity
33 mL
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reactant
Reaction Step Four
Quantity
90 mL
Type
solvent
Reaction Step Five
Name
Quantity
15.1 g
Type
catalyst
Reaction Step Five

Synthesis routes and methods II

Procedure details

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